Cas no 2229498-64-8 (4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid
• CAS No: 2229498-64-8
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6276962
• PubChem ID: 165790807
• Update Time: 2025-10-28

4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid
• 2229498-64-8
• EN300-1808139

• Inchi： 1S/C10H13NO5/c11-4-5(3-8(13)14)6-1-2-7(12)10(16)9(6)15/h1-2,5,12,15-16H,3-4,11H2,(H,13,14)
• InChI Key： PVHKMJZEMMZRIL-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(CN)CC(=O)O)O)O

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 124Ų

Additional information on 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid

4-Amino-3-(2,3,4-Trihydroxyphenyl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-(2,3,4-trihydroxyphenyl)butanoic acid, also known by its CAS number 2229498-64-8, is a compound of significant interest in the fields of chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a trihydroxyphenyl ring and a butanoic acid moiety. The compound has garnered attention due to its potential applications in drug development and its intriguing biological properties.

The structure of 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid is notable for its hydroxyl groups on the aromatic ring, which contribute to its hydrophilic nature and ability to participate in hydrogen bonding. This feature is crucial for its interactions within biological systems. Recent studies have highlighted the compound's ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions in various diseases.

One of the most exciting developments involving this compound is its potential role in neuroprotection. Researchers have demonstrated that 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid can mitigate oxidative stress and inflammation in neuronal cells, suggesting its utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings are supported by preclinical studies that indicate the compound's ability to cross the blood-brain barrier and exert its effects at relevant concentrations.

In addition to its neuroprotective properties, this compound has shown promise in metabolic disorders. Studies have revealed that it can regulate lipid metabolism and improve insulin sensitivity in animal models of diabetes. The mechanism underlying these effects appears to involve modulation of key enzymes and transcription factors involved in energy homeostasis. These results underscore the versatility of 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid as a multi-target therapeutic agent.

The synthesis of 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid has been optimized through various chemical approaches. Recent advancements have focused on improving the yield and purity of the compound while minimizing environmental impact. For instance, researchers have employed green chemistry principles to develop scalable synthesis routes that utilize renewable resources and reduce waste generation.

From a pharmacological perspective, the compound exhibits favorable pharmacokinetic properties. It demonstrates moderate absorption following oral administration and shows a reasonable half-life, which is advantageous for drug delivery. Furthermore, preliminary toxicity studies indicate that 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid has a low toxicity profile at therapeutic doses, making it a safe candidate for further clinical evaluation.

In conclusion, 4-amino-3-(2,3,4-trihydroxyphenyl)butanoic acid, with its CAS number 2229498-64-8, represents a compelling molecule with diverse biological activities and therapeutic potential. Its ability to address multiple disease states through distinct mechanisms positions it as a valuable asset in the drug discovery pipeline. As research continues to uncover new insights into its functions and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.